Cas no 107-51-7 (Octamethyltrisiloxane)

Octamethyltrisiloxane Properties

Names and Identifiers

• Octamethyltrisiloxane
• 1,1,1,3,3,5,5,5-Octamethyltrisiloxane
• Octamethyltrisiloxan
• Poly(Dimethylsiloxane)
• Dimethylbis(trimethylsilyloxy)silane
• POLY(DIMETHYLSILOXANE), HYDROXY TERMINATED
• octamethyl-trisiloxane
• O9816
• CO9816
• FRD 20
• KF 96A1cs
• KF 96L1.0
• TRISILOXANE
• METHYLPOLYSILOXANE
• [(CH3)3SiO]2Si(CH3)2
• octamethyl-trisiloxan
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 1.0 cSt
• +Expand

• MDL： MFCD00284853
• InChIKey： CXQXSVUQTKDNFP-UHFFFAOYSA-N
• Inchi： 1S/C8H24O2Si3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h1-8H3
• SMILES： C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 236.10800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 236.108
• Heavy Atom Count: 13
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 3.39120
• PSA: 18.46000
• Merck: 6748
• Refractive Index: n20/D 1.384(lit.)
• Boiling Point: 153 °C(lit.)
• Melting Point: −82 °C (lit.)
• Vapor Pressure: 4.4±0.2 mmHg at 25°C
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Solubility: Soluble in DMSO, chloroform, water, benzene, and lighter hydrocarbons. and slightly soluble in ethanol.
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.82 g/mL at 25 °C(lit.)

Octamethyltrisiloxane Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S23-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3.2
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226
• Warning Statement： P273-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3.2
• FLUKA BRAND F CODES：10-21

Octamethyltrisiloxane Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents